Cas no 896365-21-2 (2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 896365-21-2
• MF: C₂₂H₂₅N₃O₇S
• MW: 475.514804601669
• CID: 6111609
• PubChem ID: 18573703
• Update Time: 2025-06-09

2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 2-methylsulfonyl-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 2-methanesulfonyl-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• F2556-0107
• AKOS024659997
• 896365-21-2
• 2-(methylsulfonyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• Inchi： 1S/C22H25N3O7S/c1-5-29-16-12-14(13-17(30-6-2)19(16)31-7-3)21-24-25-22(32-21)23-20(26)15-10-8-9-11-18(15)33(4,27)28/h8-13H,5-7H2,1-4H3,(H,23,25,26)
• InChI Key： KXGMDXJQLWNVED-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=CC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 475.14132132g/mol
• Monoisotopic Mass: 475.14132132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 138Ų

Additional information on 2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 896365-21-2)

The compound 2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 896365-21-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural features of 2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, including the 1,3,4-oxadiazole core and the triethoxyphenyl moiety, are believed to contribute to its high binding affinity and selectivity towards target proteins. These characteristics make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and PI3K/AKT pathways, which are critical in the regulation of cell proliferation and survival. Notably, the compound has shown significant anti-proliferative effects in various cancer cell lines, with minimal cytotoxicity towards normal cells, suggesting a favorable therapeutic window.

Further investigations into the pharmacokinetic properties of 2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have revealed its moderate bioavailability and metabolic stability, which are essential considerations for its development as a therapeutic agent. Advanced formulation strategies, such as nanoparticle-based delivery systems, are currently being explored to enhance its solubility and tissue distribution.

The synthesis of this compound has also been optimized in recent studies, with improved yields and purity achieved through novel catalytic methods. These advancements are expected to facilitate large-scale production and further preclinical evaluation. Additionally, structural analogs of the compound are being synthesized to explore structure-activity relationships and identify derivatives with enhanced potency and reduced side effects.

In conclusion, 2-methanesulfonyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising scaffold for the development of new therapeutic agents targeting inflammatory and oncogenic pathways. Ongoing research efforts are focused on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in disease models. The findings from these studies are expected to contribute significantly to the advancement of chemical biology and medicinal chemistry.